Cas no 88062-29-7 (Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-)

• Product Name: Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-
• CAS No: 88062-29-7
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 646830
• PubChem ID: 13147359
• Update Time: 2025-04-19

Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-3-methyl-4-nitro-6-(2-propenyl)-
• 2-chloro-3-methyl-4-nitro-6-prop-2-enylphenol
• 88062-29-7
• 2-Chloro-3-methyl-4-nitro-6-(prop-2-en-1-yl)phenol
• DTXSID30521950

• Inchi： 1S/C10H10ClNO3/c1-3-4-7-5-8(12(14)15)6(2)9(11)10(7)13/h3,5,13H,1,4H2,2H3
• InChI Key： TWSMFASTKJTOAF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CC=C)=CC(=C1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų